N-(2-Amino-4-bromophenyl)-2-chloroacetamide

• CAS RN: 854583-92-9
• Molecular Formula: C8H8BrClN2O
• Molecular Weight: 263.52 g/mol
• IUPAC Name: N-(2-amino-4-bromophenyl)-2-chloroacetamide
• InChI: InChI=1S/C8H8BrClN2O/c9-5-1-2-7(6(11)3-5)12-8(13)4-10/h1-3H,4,11H2,(H,12,13)
• InChI Key: ZBBRBXSKMWHWSS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Br)N)NC(=O)CCl

Description

N-(2-Amino-4-bromophenyl)-2-chloroacetamide is a useful research compound. Its molecular formula is C8H8BrClN2O and its molecular weight is 263.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ferrous powder (19.8 g, 354 mmol), ammonium chloride (1.1 g, 19.7 mmol) and acetic acid (4.9 ml, 86.5 mmol) were suspended in 300 ml water and stirred at 50° C. for 15 min. To this mixture, a solution of N-(4-bromo-2-nitrophenyl)-2-chloroacetamide (11.5 g, 39.3 mmol) in 100 ml DMF was added quickly. After stirring for 15 min, the mixture was basified to pH 9 with aqueous sodium carbonate solution. The remaining solids were filtered and washed with water and ethyl acetate. Extraction of the water layer with ethyl acetate, washing of the combined organic layers with brine, drying over MgSO4, removing the solvent under reduced pressure and purification of the crude product by flash chromatography on silica gel (petroleum ether/ethyl acetate, 1/1) yielded N-(2-amino-4-bromophenyl)-2-chloroacetamide (4.5 g, 17.0 mmol, 43%) as an off-white solid.